Cas no 93072-62-9 (1,3-Dioxolane-4-methanol, 2-[2-(hexylthio)ethyl]-2-methyl-)

• Product Name: 1,3-Dioxolane-4-methanol, 2-[2-(hexylthio)ethyl]-2-methyl-
• CAS No: 93072-62-9
• MF: C₁₃H₂₆O₃S
• MW: 262.4087433815
• CID: 752868
• PubChem ID: 13275291
• Update Time: 2025-04-19

1,3-Dioxolane-4-methanol, 2-[2-(hexylthio)ethyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol, 2-[2-(hexylthio)ethyl]-2-methyl-
• [2-(2-hexylsulfanylethyl)-2-methyl-1,3-dioxolan-4-yl]methanol
• {2-[2-(HEXYLSULFANYL)ETHYL]-2-METHYL-1,3-DIOXOLAN-4-YL}METHANOL
• DTXSID80533982
• 93072-62-9

• Inchi： 1S/C13H26O3S/c1-3-4-5-6-8-17-9-7-13(2)15-11-12(10-14)16-13/h12,14H,3-11H2,1-2H3
• InChI Key： RCZMADXMVZFKJN-UHFFFAOYSA-N
• SMILES： S(CCCCCC)CCC1(C)OCC(CO)O1

Computed Properties

• Exact Mass: 262.16026586g/mol
• Monoisotopic Mass: 262.16026586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64Ų